Cas no 2172099-90-8 (2-5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172099-90-8
• MF: C₉H₁₂F₂N₄O
• MW: 230.214588165283
• CID: 5779831
• PubChem ID: 165601520
• Update Time: 2025-05-23

2-5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2172099-90-8
• 2-[5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598795
• 2-5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C9H12F2N4O/c10-9(11)8-7(3-4-12)13-14-15(8)5-1-2-6-16/h9,16H,1-3,5-6H2
• InChI Key： XMKRNCBXCIUEEB-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1CCCCO)F

Computed Properties

• Exact Mass: 230.09791734g/mol
• Monoisotopic Mass: 230.09791734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile

Chemical Profile of 2-5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172099-90-8)

2-5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172099-90-8, represents a sophisticated molecular structure designed for potential applications in drug discovery and development. The presence of multiple functional groups, including a difluoromethyl moiety, a hydroxybutyl side chain, and an acetonitrile group attached to a triazole core, makes this molecule a subject of interest for its structural complexity and potential biological activity.

The triazole ring in this compound is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug molecules. The incorporation of a difluoromethyl group is particularly noteworthy, as this substitution pattern is frequently employed in the design of bioactive compounds to improve lipophilicity and reduce metabolic degradation. Furthermore, the hydroxybutyl substituent introduces a hydrophilic character to the molecule, which can influence its solubility and distribution within biological systems. These structural features collectively contribute to the compound's potential utility in addressing various therapeutic challenges.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic scaffolds for their pharmacological properties. The triazole derivative described here is no exception and has been explored in several preclinical studies for its potential applications. One of the most compelling aspects of this compound is its interaction with biological targets that are implicated in inflammatory and infectious diseases. The difluoromethyl group, in particular, has been shown to modulate enzyme activity and receptor binding, making it a valuable component in the design of small-molecule inhibitors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies using the structure of 2-5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile have suggested potential interactions with enzymes such as kinases and phosphodiesterases, which are key players in numerous disease pathways. These virtual screening approaches have facilitated the identification of lead compounds that can be further optimized through medicinal chemistry interventions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, while the attachment of the hydroxybutyl group necessitates careful consideration to avoid unwanted side products. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and enhance efficiency.

The pharmacokinetic profile of 2-5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile is another critical aspect that has been investigated. Preliminary studies indicate that the compound exhibits moderate solubility in aqueous media due to the presence of the hydrophilic hydroxybutyl group. However, its lipophilicity conferred by the difluoromethyl moiety suggests potential for oral bioavailability if optimized appropriately. Additionally, metabolic stability studies have revealed that the compound undergoes slow degradation under physiological conditions, indicating a favorable half-life for therapeutic applications.

In conclusion,2-5-(difluoromethyl)-1-(4-hydroxybutyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172099-90-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it an attractive molecule for drug development efforts aimed at addressing unmet medical needs. As computational methods continue to evolve and synthetic techniques improve, this compound holds significant potential for contributing to next-generation therapeutics.